Butane, 1,1,1,2,2,3,3,4,4-nonafluoro-4-methoxy-
Overview
Description
The compound "Butane, 1,1,1,2,2,3,3,4,4-nonafluoro-4-methoxy-" is a fluorinated ether, specifically methyl nonafluorobutyl ether, which has been studied for its potential as a solvent in dry-cleaning processes due to its unique physical and chemical properties. The research on this compound spans various aspects, including its synthesis, molecular structure, chemical reactions, and thermophysical characteristics .
Synthesis Analysis
The synthesis of related fluorous ethers has been achieved by reacting sodium nonafluoro-t-butoxide with corresponding alkyl halides. This method has been shown to yield good results for a variety of fluorous ethers, including those with nonafluoro-tert-butoxy groups. These compounds, including the nonafluoro-4-methoxy derivative, are of interest due to their potential applications in sustainable fluorous chemistry .
Molecular Structure Analysis
Computational studies have been conducted to understand the molecular structure of fluorous ethers, including those with nonafluoro-tert-butoxy groups. These studies suggest that compounds such as 1,4-bis(nonafluoro-t-butoxy)-butane exist in a monomeric form in certain solvents and may aggregate to form oligomers in others. This behavior is crucial for understanding the solvation and interaction properties of these molecules .
Chemical Reactions Analysis
While the provided data does not directly discuss the chemical reactions of "Butane, 1,1,1,2,2,3,3,4,4-nonafluoro-4-methoxy-", related research on diastereomeric butane derivatives has been conducted. These studies involve methoxychlorination of butadiene and the spectroscopic analysis of the resulting diastereomeric 1,2,3,4-tetrasubstituted butanes. The findings from these studies contribute to the broader understanding of the reactivity and configurations of butane derivatives with bulky substituents .
Physical and Chemical Properties Analysis
The thermophysical characteristics of a series of N-methyl-N-alkylpyrrolidinium nonafluoro-1-butanesulfonate salts, which are structurally related to the compound , have been investigated. These salts exhibit low melting points and solid-solid transitions at sub-ambient temperatures, indicating plastic crystal behavior. Such properties are relevant when considering the use of these compounds as ionic liquids or solid electrolytes . Additionally, the vapor pressures of methyl nonafluorobutyl ether have been measured, providing essential data for its potential application as a solvent. The vapor pressures were accurately represented using various correlations, which is important for the design of processes involving this compound .
Scientific Research Applications
Dry-Cleaning Solvents
Butane, 1,1,1,2,2,3,3,4,4-nonafluoro-4-methoxybutane (methyl nonafluorobutyl ether) has been researched for its potential as a dry-cleaning solvent. Studies on its vapor pressures demonstrate its suitability in this application, offering a new option for environmentally-friendly dry-cleaning processes (Gárate, Bejarano, & Fuente, 2016).
Liquid Properties in Hydrofluoroethers
Research on the liquid properties of related hydrofluoroethers, including mixtures containing butane derivatives like 1,1,1,2,2,3,3,4,4-nonafluoro-4-methoxy-butane, provides insights into their use in specialized applications such as cooling systems or electronic cleaning (Rausch et al., 2015).
Sustainable Fluorous Chemistry
Butane derivatives are crucial in the development of sustainable fluorous chemistry. Compounds such as nonafluoro-t-butyl propyl ether and related ethers show potential for use in green chemistry due to their low toxicity and favorable partition coefficients, making them suitable for various industrial applications (Lo et al., 2014).
Synthesis of Novel Compounds
The versatility of butane derivatives, including 1,1,1,2,2,3,3,4,4-nonafluoro-4-methoxybutane, is evident in their use in synthesizing new chemical compounds. These derivatives serve as key intermediates in the creation of complex molecules for various research and industrial applications (Patrick, Rogers, & Gorrell, 2002).
Safety and Hazards
Mechanism of Action
Methyl Nonafluorobutyl Ether, also known as 1,1,1,2,2,3,3,4,4-nonafluoro-4-methoxybutane, Methyl Perfluorobutyl Ether, or Butane, 1,1,1,2,2,3,3,4,4-nonafluoro-4-methoxy-, is a compound with a wide range of applications due to its unique properties .
Target of Action
It’s widely employed as a nonflammable solvent , and it plays a crucial role in the design of switchable acoustic demultiplexers based on a fluid-fluid phononic crystal (PnC) platform .
Mode of Action
Methyl Nonafluorobutyl Ether interacts with its targets primarily through its physical properties. It has low viscosity and surface tension, which makes it superior to conventional solvents . In the context of the PnC platform, it enables the difference in resonant modes and temperature-dependent switching capability in dissimilar cavities .
Biochemical Pathways
Its use in the design of switchable acoustic demultiplexers suggests that it may influence acoustic wave propagation .
Pharmacokinetics
Its physical properties such as high chemical stability, low viscosity, and excellent electrical insulation suggest that it may have unique pharmacokinetic properties .
Result of Action
Its use in lithium secondary batteries suggests that it can enhance safety without compromising performance .
Action Environment
Environmental factors can influence the action, efficacy, and stability of Methyl Nonafluorobutyl Ether. For instance, it can release toxic gases and vapors when exposed to high temperatures . Moreover, its global warming potential is 500 because it has an ether group in the molecule .
properties
IUPAC Name |
1,1,1,2,2,3,3,4,4-nonafluoro-4-methoxybutane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3F9O/c1-15-5(13,14)3(8,9)2(6,7)4(10,11)12/h1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OKIYQFLILPKULA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(C(C(C(F)(F)F)(F)F)(F)F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4F9OCH3, C5H3F9O |
Source
|
| Record name | Butane, 1,1,1,2,2,3,3,4,4-nonafluoro-4-methoxy- | |
| Source | NORMAN Suspect List Exchange | |
| Description | The NORMAN network enhances the exchange of information on emerging environmental substances, and encourages the validation and harmonisation of common measurement methods and monitoring tools so that the requirements of risk assessors and risk managers can be better met. The NORMAN Suspect List Exchange (NORMAN-SLE) is a central access point to find suspect lists relevant for various environmental monitoring questions, described in DOI:10.1186/s12302-022-00680-6 | |
| Explanation | Data: CC-BY 4.0; Code (hosted by ECI, LCSB): Artistic-2.0 | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4073120 |
Source
|
| Record name | Perfluorobutyl methyl ether | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4073120 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid, Clear liquid with an odor of ether; [3M MSDS] |
Source
|
| Record name | Butane, 1,1,1,2,2,3,3,4,4-nonafluoro-4-methoxy- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Methyl nonafluorobutyl ether | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/15528 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Vapor Pressure |
202.0 [mmHg] |
Source
|
| Record name | Methyl nonafluorobutyl ether | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/15528 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
CAS RN |
163702-07-6, 219484-64-7 |
Source
|
| Record name | Methyl nonafluorobutyl ether | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=163702-07-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methyl perfluorobutyl ether | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0163702076 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Butane, 1,1,1,2,2,3,3,4,4-nonafluoro-4-methoxy- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Perfluorobutyl methyl ether | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4073120 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Butane, 1,1,1,2,2,3,3,4,4-nonafluoro-4-methoxy | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.118.442 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | Methyl perfluorobutyl ether | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | METHYL PERFLUOROBUTYL ETHER | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/H637A50B7U | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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